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Compound of Interest

Compound Name: 2-Amino-4-methoxybenzoic acid

Cat. No.: B181750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 2-Amino-4-methoxybenzoic acid, a key

organic building block. It covers its fundamental physicochemical properties, a standard

experimental protocol for its synthesis, and its relevance in various research and development

applications.

Core Physicochemical Properties
2-Amino-4-methoxybenzoic acid, also known as 4-Methoxyanthranilic acid, is an aromatic

amino acid derivative.[1] Its structural characteristics—an amino group, a methoxy group, and a

carboxylic acid group on a benzene ring—make it a versatile intermediate in organic synthesis.

[1][2][3]

The essential quantitative data for 2-Amino-4-methoxybenzoic acid are summarized below.

The molecular weight is derived from its chemical formula, C₈H₉NO₃, by summing the atomic

weights of its constituent atoms (eight carbons, nine hydrogens, one nitrogen, and three

oxygens).[4][5][6]
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Property Value Reference

Molecular Weight 167.16 g/mol [2][4][5][6][7]

Monoisotopic Mass 167.058243149 Da [4]

Molecular Formula C₈H₉NO₃ [4][5][6][7]

CAS Number 4294-95-5 [4][5][7]

Melting Point 173.5 °C

Boiling Point 339.80 °C

IUPAC Name
2-amino-4-methoxybenzoic

acid
[4]

Topological Polar Surface Area 72.55 Å² [5]

Hydrogen Bond Donors 2 [5]

Hydrogen Bond Acceptors 3 [5]

Rotatable Bonds 2 [5]

Experimental Protocol: Synthesis via Catalytic
Hydrogenation
A common and efficient method for synthesizing 2-Amino-4-methoxybenzoic acid is through

the catalytic hydrogenation of its nitro precursor, 4-Methoxy-2-nitrobenzoic acid.[3][7] This

process involves the reduction of the nitro group (-NO₂) to an amino group (-NH₂) using

hydrogen gas and a palladium catalyst.

4-Methoxy-2-nitrobenzoic acid (starting material)

Methanol (solvent)

10% Palladium on carbon (Pd/C) catalyst

Hydrogen gas (H₂)
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Celite or diatomaceous earth (for filtration)

Standard laboratory glassware for atmospheric pressure reactions

Filtration apparatus

Rotary evaporator

Reaction Setup: Dissolve 4-Methoxy-2-nitrobenzoic acid (e.g., 3.0 g, 16.4 mmol) in methanol

(e.g., 80 mL) in a suitable reaction flask.[3][7]

Catalyst Addition: Carefully add the 10% Palladium on carbon catalyst (e.g., 300 mg) to the

solution.[3][7]

Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere at

room temperature and normal pressure.[3][7]

Reaction Monitoring: Stir the reaction mixture vigorously for approximately 18 hours.[3][7]

The reaction progress can be monitored by techniques such as Thin Layer Chromatography

(TLC).

Work-up: Upon completion, filter the reaction mixture through a pad of Celite or

diatomaceous earth to remove the palladium catalyst.[3][7]

Isolation: Concentrate the filtrate to dryness using a rotary evaporator under reduced

pressure.[3][7]

Product: The resulting product, 2-Amino-4-methoxybenzoic acid, is typically obtained as a

colorless or off-white solid with a high yield (approaching 100% in reported instances).[1][3]

[7]

Visualized Workflows and Pathways
Diagrams are essential for illustrating complex chemical processes and relationships. Below

are Graphviz diagrams representing the synthesis workflow and the molecular structure.

This diagram outlines the key steps in the synthesis of 2-Amino-4-methoxybenzoic acid from

its nitro precursor.
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Caption: Synthesis workflow for 2-Amino-4-methoxybenzoic acid.

This diagram illustrates the relationship between the functional groups within the 2-Amino-4-
methoxybenzoic acid molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181750#2-amino-4-methoxybenzoic-acid-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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